Cas no 444077-77-4 (N-(3-Iodophenyl)-3-methylbenzamide, 97%)

• Product Name: N-(3-Iodophenyl)-3-methylbenzamide, 97%
• CAS No: 444077-77-4
• MF: C₁₄H₁₂INO
• MW: 337.155655860901
• CID: 1004035
• PubChem ID: 966007
• Update Time: 2025-04-20

N-(3-Iodophenyl)-3-methylbenzamide, 97% Chemical and Physical Properties

Names and Identifiers

• 444077-77-4
• AKOS001075834
• N-(3-iodophenyl)-3-methylbenzamide
• Z26433092
• starbld0038306
• N-(3-Iodophenyl)-3-methylbenzamide, 97%

• MDL： MFCD02904177
• Inchi： 1S/C14H12INO/c1-10-4-2-5-11(8-10)14(17)16-13-7-3-6-12(15)9-13/h2-9H,1H3,(H,16,17)
• InChI Key： LAPZIDADZWBLKI-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)NC(C1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 336.99636g/mol
• Monoisotopic Mass: 336.99636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 344.0±35.0 °C at 760 mmHg
• Flash Point: 161.8±25.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(3-Iodophenyl)-3-methylbenzamide, 97% Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides